Cas no 57989-32-9 (1-(3-Chlorobenzoyl)indolin-2-one)

• Product Name: 1-(3-Chlorobenzoyl)indolin-2-one
• CAS No: 57989-32-9
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 1092509
• PubChem ID: 72942176
• Update Time: 2025-05-20

1-(3-Chlorobenzoyl)indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzoyl)indolin-2-one
• 1-(3-chlorobenzoyl)-3H-indol-2-one
• 1-(3-chlorobenzoyl)-2,3-dihydro-1H-indol-2-one
• 57989-32-9

• Inchi： 1S/C15H10ClNO2/c16-12-6-3-5-11(8-12)15(19)17-13-7-2-1-4-10(13)9-14(17)18/h1-8H,9H2
• InChI Key： BJYNQUSWMZZJET-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1C(CC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 271.0400063g/mol
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(3-Chlorobenzoyl)indolin-2-one

1-(3-Chlorobenzoyl)indolin-2-one: A Comprehensive Overview

1-(3-Chlorobenzoyl)indolin-2-one (CAS No. 57989-32-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its indolinone backbone and a chlorobenzoyl substituent, exhibits unique chemical properties and potential applications. Recent advancements in synthetic methodologies and its incorporation into drug design have further highlighted its significance in contemporary research.

The structure of 1-(3-Chlorobenzoyl)indolin-2-one is notable for its conjugated system, which plays a crucial role in its electronic properties. The indolinone moiety, a bicyclic structure consisting of an indole ring fused with a ketone group, contributes to the compound's stability and reactivity. The presence of the 3-chlorobenzoyl group introduces additional functionality, enhancing its versatility in various chemical reactions. This combination makes it a valuable building block in organic synthesis.

Recent studies have explored the synthesis of 1-(3-Chlorobenzoyl)indolin-2-one through diverse routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the efficiency of production but also opened avenues for large-scale manufacturing. Researchers have also investigated its role as an intermediate in the preparation of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

In the realm of pharmacology, 1-(3-Chlorobenzoyl)indolin-2-one has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets has been extensively studied, with recent findings indicating potential applications in anticancer therapy. For instance, studies published in *Journal of Medicinal Chemistry* highlight its inhibitory effects on key enzymes involved in tumor progression.

Beyond pharmacology, this compound has found applications in materials science. Its electronic properties make it a candidate for use in organic electronics, such as semiconducting materials and optoelectronic devices. Recent research published in *Advanced Materials* demonstrates its potential as a component in organic field-effect transistors (OFETs), showcasing its role in advancing next-generation electronic devices.

The synthesis and characterization of 1-(3-Chlorobenzoyl)indolin-2-one have also been optimized using green chemistry principles. This approach not only enhances sustainability but also aligns with global efforts to reduce environmental impact. By employing eco-friendly solvents and catalytic systems, researchers have successfully minimized waste generation during the production process.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 1-(3-Chlorobenzoyl)indolin-2-one. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These findings have been instrumental in designing more efficient synthetic pathways and predicting its behavior in complex chemical environments.

In conclusion, 1-(3-Chlorobenzoyl)indolin-2-one (CAS No. 57989-32-9) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile applications, and promising research outcomes position it as a key compound in both academic and industrial settings. As research continues to unfold, this compound is likely to pave the way for innovative solutions across multiple disciplines.